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Compound of Interest

Compound Name:
3-Aminocyclobutanol

hydrochloride

Cat. No.: B2644436 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Aminocyclobutanol
Hydrochloride

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for chemical reagents is paramount. This guide provides a

comprehensive overview of the safety, handling, and toxicological information for 3-
Aminocyclobutanol hydrochloride, a versatile building block in organic synthesis.[1] This

document synthesizes available data from safety data sheets and chemical databases to

ensure safe laboratory practices.

Chemical Identification
It is crucial to distinguish between the different isomers of 3-Aminocyclobutanol
hydrochloride, as their CAS numbers differ.
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Identifier Data

Chemical Name 3-Aminocyclobutanol hydrochloride

Synonyms

3-Aminocyclobutan-1-ol hydrochloride, trans-3-

aminocyclobutanol hydrochloride, cis-3-

Aminocyclobutanol hydrochloride[1][2]

Molecular Formula C₄H₁₀ClNO[3]

Molecular Weight Approximately 123.58 g/mol [1][3]

CAS Numbers

1036260-25-9 (isomer unspecified), 1205037-

95-1 (trans-isomer)[2], 1219019-22-3 (cis-

isomer)[1][3]

Appearance White or off-white solid[1]

Hazard Identification and Classification
3-Aminocyclobutanol hydrochloride is classified as hazardous under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with acute oral toxicity and irritation.

GHS Classification Hazard Statement Pictogram Signal Word

Acute Toxicity, Oral

(Category 4)[2][4][5]

H302: Harmful if

swallowed[2][4]

GHS07 (Exclamation

Mark)[4]
Warning[2][4]

Skin Irritation

(Category 2)[2]

H315: Causes skin

irritation[2]

Serious Eye Irritation

(Category 2A)[2]

H319: Causes serious

eye irritation[2]

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory Tract

Irritation[2]

H335: May cause

respiratory irritation[2]

[6]
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Physical and Chemical Properties
Property Value

Physical State Solid[1]

Solubility
The hydrochloride salt form enhances solubility

in polar solvents like water.[1]

Flash Point Not applicable[4]

Stability

No specific data on chemical stability is

available, but hazardous reactions are not

anticipated under standard conditions.[7]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure

laboratory safety.

Handling
Engineering Controls: Use only outdoors or in a well-ventilated area.[2][6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[2]

Skin Protection: Wear protective gloves and clothing to prevent skin contact.[2][6]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[8][9]

General Hygiene: Do not eat, drink, or smoke when using this product.[2] Wash hands

thoroughly after handling.[2] Contaminated work clothing should not be allowed out of the

workplace and should be washed before reuse.[2][6]

Storage
Store in a well-ventilated place and keep the container tightly closed.[2]
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Some sources recommend storage under an inert atmosphere (e.g., nitrogen or argon) at 2-

8°C.[1]

Store locked up.[2]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[2][8][9]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical

attention.[2][8][9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2][8][9]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[2][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][8]

Specific Hazards from Combustion: May produce corrosive and toxic fumes, including

carbon oxides, nitrogen oxides (NOx), and hydrogen chloride gas.[8][9]
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Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][3][8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE to avoid

contact with the skin and eyes and to prevent inhalation of dust.[2][3][8]

Environmental Precautions: Prevent the material from entering drains or waterways.[8]

Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed

container for disposal. Avoid generating dust.[8][9]

Toxicological and Ecological Information
While specific quantitative toxicological data such as LD50 values are not readily available in

the provided search results, the GHS classification indicates that 3-Aminocyclobutanol
hydrochloride is harmful if swallowed and causes irritation to the skin, eyes, and respiratory

system.[2][6] There is no available data on its persistence, bioaccumulation, or mobility in the

environment.[3][7]

Experimental Protocols
Detailed experimental protocols for the safety and handling of 3-Aminocyclobutanol
hydrochloride are not available in the provided search results. However, a generalized

protocol for assessing acute oral toxicity, a key hazard of this compound, is outlined below. This

protocol is based on standard methodologies and should be adapted as necessary.

Generalized Protocol for Acute Oral Toxicity Assessment (Up-and-Down Procedure)

This protocol is a conceptual outline and is not derived from a specific study on 3-
Aminocyclobutanol hydrochloride.

Objective: To determine the acute oral toxicity (LD50) of a test substance.

Animals: Use a small number of female rats or mice, housed individually.

Dosage:
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Administer a single oral dose of the test substance using a gavage needle.

The initial dose is selected based on available information about the substance's toxicity.

Subsequent doses are adjusted up or down depending on the outcome for the previously

dosed animal.

Procedure:

Dose one animal at the starting dose level.

Observe the animal for signs of toxicity and mortality for up to 14 days.

If the animal survives, the next animal is dosed at a higher level.

If the animal dies, the next animal is dosed at a lower level.

Data Analysis: The LD50 is calculated from the pattern of survivals and deaths using a

maximum likelihood method.
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Caption: A workflow for the safe handling of 3-Aminocyclobutanol hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 1219019-22-3,cis-3-Aminocyclobutanol h... | lookchem [lookchem.com]

2. chemicalbook.com [chemicalbook.com]

3. Page loading... [guidechem.com]

4. 3-Aminocyclobutanol hydrochloride CAS-1036260-25-9 [sigmaaldrich.com]

5. 3-Aminocyclobutanol | C4H9NO | CID 45789889 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

7. chemicalbook.com [chemicalbook.com]

8. capotchem.com [capotchem.com]

9. capotchem.com [capotchem.com]

To cite this document: BenchChem. [3-Aminocyclobutanol hydrochloride safety and
handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2644436#3-aminocyclobutanol-hydrochloride-safety-
and-handling]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b2644436?utm_src=pdf-body-img
https://www.benchchem.com/product/b2644436?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno1219019-22-3.html
https://www.chemicalbook.com/msds/trans-3-aminocyclobutanol-hydrochloride.pdf
https://www.guidechem.com/msds/1219019-22-3.html
https://www.sigmaaldrich.com/US/en/product/aldrich/cds025408
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminocyclobutanol
https://store.apolloscientific.co.uk/storage/msds/OR317063_msds.pdf
https://www.chemicalbook.com/msds/trans-3-aminocyclobutanol-hydrochloride.htm
https://www.capotchem.com/doc/msds_1403767-32-7.do
https://www.capotchem.com/doc/msds_1279032-31-3.do
https://www.benchchem.com/product/b2644436#3-aminocyclobutanol-hydrochloride-safety-and-handling
https://www.benchchem.com/product/b2644436#3-aminocyclobutanol-hydrochloride-safety-and-handling
https://www.benchchem.com/product/b2644436#3-aminocyclobutanol-hydrochloride-safety-and-handling
https://www.benchchem.com/product/b2644436#3-aminocyclobutanol-hydrochloride-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2644436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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